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Compound of Interest

Compound Name: Cephradine sodium

Cat. No.: B12650098

Cephradine Sodium: A Comprehensive Technical
Guide

Abstract: This document provides an in-depth technical overview of Cephradine sodium, a
first-generation cephalosporin antibiotic. It covers its chemical structure, physicochemical
properties, mechanism of action, and key experimental protocols for its synthesis and analysis.
This guide is intended for researchers, scientists, and professionals in drug development,
offering detailed data, methodologies, and visual representations of core concepts to facilitate
further research and application.

Chemical Structure and Identification

Cephradine is a semi-synthetic, broad-spectrum cephalosporin antibiotic effective against a
range of Gram-positive and some Gram-negative bacteria.[1][2] It is chemically similar to
cephalexin and is stable in acidic conditions, allowing for oral administration.[2] The sodium salt
form is used for parenteral administration.

The core chemical structure is a beta-lactam ring fused to a dihydrothiazine ring, characteristic
of the cephem nucleus.[3] It is specifically identified as (6R,7R)-7-[[(2R)-2-amino-2-cyclohexa-
1,4-dien-1-ylacetyllamino]-3-methyl-8-oxo0-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic
acid.[3][4]
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Caption: Schematic representation of Cephradine Sodium's key functional components.

Identifiers
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Identifier

Value
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IUPAC Name
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CAS Number
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Physicochemical Properties

The physicochemical properties of Cephradine and its sodium salt are critical for its

formulation, stability, and pharmacokinetic profile.
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Property Value Reference
Molecular Weight 371.39 g/mol [4115][6]
Appearance White, crystalline powder [3]

Melting Point 140-1427C (with [21[3]

decomposition)

Solubility (in water)

21,300 mg/L (for Cephradine

base)

[3]

LogP -1.50 [3]
pKai ~2.6 [2][3]
pKaz ~7.3 [2][3]

Mechanism of Action

Like other beta-lactam antibiotics, Cephradine exerts its bactericidal effect by inhibiting the

synthesis of the bacterial cell wall.[7][8][9]

e Target Binding: Cephradine binds to specific Penicillin-Binding Proteins (PBPs) located

within the bacterial cell wall.[8][10] The beta-lactam ring of Cephradine mimics the D-alanyl-

D-alanine moiety of peptidoglycan precursors, allowing it to acylate the active site of PBPs.

[7]

« Inhibition of Transpeptidation: This binding inactivates the PBPs, preventing the final

transpeptidation step in peptidoglycan synthesis. This action blocks the cross-linking of

peptidoglycan chains, which is essential for cell wall integrity.[7][8]

e Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death.[7][9] This process may also be mediated by the

drug's interference with autolysin inhibitors.[2][10]
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Caption: Inhibition of bacterial cell wall synthesis by Cephradine Sodium.

Experimental Protocols
Synthesis of Cephradine

Cephradine is produced semi-synthetically. A common method involves the acylation of 7-
aminodesacetoxycephalosporanic acid (7-ADCA).

Protocol Outline: Chemical Synthesis[11]

o Active Intermediate Preparation: D(-)-a-2,5-dihydrophenylglycine is protected and activated.
One method uses the Dane salt derivative, which is converted to a mixed anhydride using
pivaloyl chloride in dichloromethane at low temperatures (-20°C to -35°C).[11]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12650098?utm_src=pdf-body-img
https://www.benchchem.com/product/b12650098?utm_src=pdf-body
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 7-ADCA Solubilization: 7-ADCA is dissolved in dichloromethane with a base such as
diazabicycloundec-7-ene (DBU).[11]

e Coupling Reaction: The 7-ADCA solution is added to the activated side-chain intermediate at
low temperature (-35°C) and stirred for several hours to form the acylated product.[11]

e Hydrolysis & Isolation: The reaction mixture is hydrolyzed with acid (e.g., HCI) to remove
protecting groups.[11]

o Crystallization: The agueous layer containing the product is warmed, and Cephradine is
crystallized by adjusting the pH to its isoelectric point (around pH 5) with a base like
triethylamine.[11]

 Purification: The resulting crystals are filtered, washed (e.g., with a water/isopropanol
mixture), and dried.[11]

An alternative approach involves enzymatic synthesis using immobilized Penicillin G acylase,
which couples 7-ADCA with an activated form of D-dihydrophenylglycine.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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